Cas no 1049395-73-4 (N-[3-(4-phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide)

• Product Name: N-[3-(4-phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide
• CAS No: 1049395-73-4
• MF: C₂₁H₂₄F₃N₃O
• MW: 391.429975509644
• CID: 6174803
• PubChem ID: 42224438
• Update Time: 2025-06-23

N-[3-(4-phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(4-phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide
• AKOS024504704
• CCG-297644
• F5277-0360
• 1049395-73-4
• N-(3-(4-phenylpiperazin-1-yl)propyl)-4-(trifluoromethyl)benzamide

• Inchi： 1S/C21H24F3N3O/c22-21(23,24)18-9-7-17(8-10-18)20(28)25-11-4-12-26-13-15-27(16-14-26)19-5-2-1-3-6-19/h1-3,5-10H,4,11-16H2,(H,25,28)
• InChI Key： CKQHDFXNLNSYBB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(NCCCN1CCN(C2C=CC=CC=2)CC1)=O)(F)F

Computed Properties

• Exact Mass: 391.18714688g/mol
• Monoisotopic Mass: 391.18714688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N-[3-(4-phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide

N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide (CAS No. 1049395-73-4): A Comprehensive Overview

N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide (CAS No. 1049395-73-4) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This compound, often referred to as PFMB for brevity, belongs to a class of molecules known as benzamides, which are characterized by their aromatic ring and amide functional group. The presence of a trifluoromethyl group and a phenylpiperazine moiety imparts distinct chemical and biological properties to PFMB, making it a subject of extensive research.

The chemical structure of N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide is composed of a benzamide core with a trifluoromethyl substituent on the para position of the benzene ring. The piperazine ring, which is substituted with a phenyl group, is attached to the propyl chain that links to the amide nitrogen. This intricate arrangement of functional groups contributes to the compound's high affinity for specific receptors and its ability to modulate various biological pathways.

Recent studies have highlighted the potential of N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide in the treatment of neurological disorders. One notable area of research involves its interaction with serotonin receptors, particularly the 5-HT_2A receptor. Serotonin is a key neurotransmitter involved in mood regulation, sleep, and cognitive function. Compounds that selectively target serotonin receptors have shown promise in treating conditions such as depression, anxiety, and schizophrenia.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the binding affinity and selectivity of N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide for various serotonin receptor subtypes. The results demonstrated that PFMB exhibits high selectivity for the 5-HT_2A receptor over other subtypes, such as 5-HT_1A and 5-HT_2C. This selectivity is crucial for minimizing off-target effects and improving the therapeutic index of the compound.

Beyond its role in serotonin receptor modulation, N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide has also been explored for its potential anti-inflammatory properties. Inflammation is a common underlying factor in many chronic diseases, including neurodegenerative disorders and cardiovascular diseases. Preclinical studies have shown that PFMB can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide have also been extensively studied. Research has demonstrated that PFMB has favorable oral bioavailability and a relatively long half-life, making it suitable for once-daily dosing regimens. These properties are essential for ensuring consistent therapeutic effects and improving patient compliance.

In addition to its therapeutic potential, N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide has been used as a tool compound in academic research to investigate the structure-function relationships of serotonin receptors. Its well-defined chemical structure and high receptor affinity make it an ideal candidate for structure-based drug design studies. By understanding how small changes in the molecular structure affect receptor binding and activation, researchers can develop more potent and selective drugs for treating various neurological disorders.

The safety profile of N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide has been evaluated in preclinical studies using animal models. These studies have shown that PFMB is generally well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further clinical trials are necessary to fully assess its safety and efficacy in human subjects.

In conclusion, N-[3-(4-Phenylpiperazin-1-yl)propyl]-4-(trifluoromethyl)benzamide (CAS No. 1049395-73-4) represents a promising compound with diverse applications in medicinal chemistry and pharmacology. Its unique chemical structure and biological properties make it an attractive candidate for further research and development as a potential therapeutic agent for neurological disorders and inflammatory conditions. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, PFMB is likely to play an increasingly important role in advancing our understanding and treatment of these complex diseases.